Cas no 362640-59-3 (1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(trifluoromethyl)-)

1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(trifluoromethyl)-, is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structure features a trifluoromethyl group, enhancing metabolic stability and lipophilicity, making it valuable in drug design. The phenyl substitution at the 1-position and the carboxylic acid moiety at the 5-position provide versatile reactivity for further functionalization, enabling applications in heterocyclic synthesis. This compound is particularly useful as a building block for bioactive molecules, including kinase inhibitors and antimicrobial agents. Its high purity and well-defined chemical properties ensure reproducibility in synthetic workflows, supporting its role in medicinal chemistry and material science applications.

1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(trifluoromethyl)- structure

362640-59-3 structure

Product Name:1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(trifluoromethyl)-

CAS No:362640-59-3

MF:C₁₁H₇F₃N₂O₂

MW:256.180692911148

MDL:MFCD09754162

CID:1475815

PubChem ID:22250323

Update Time:2025-07-24

1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(trifluoromethyl)-
- CHEMBL4853977
- 1-PHENYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-5-CARBOXYLICACID
- KS-9141
- 2-phenyl-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid
- VT1225
- 362640-59-3
- AMY17654
- DB-147815
- AKOS022671612
- 2-PHENYL-5-(TRIFLUOROMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
- 1-phenyl-3-(trifluoromethyl)pyrazole-5-carboxylic acid
- CS-0156134
- SCHEMBL950904
- MFCD09754162
- 1-PHENYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
- DTXSID901193306
- MDL： MFCD09754162
- Inchi： 1S/C11H7F3N2O2/c12-11(13,14)9-6-8(10(17)18)16(15-9)7-4-2-1-3-5-7/h1-6H,(H,17,18)
- InChI Key： IDYISPLRQSPMME-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(=O)O)N(C2C=CC=CC=2)N=1)(F)F

Computed Properties

Exact Mass: 256.04601
Monoisotopic Mass: 256.04596196g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 55.1Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 371.4±42.0 °C at 760 mmHg
Flash Point: 178.4±27.9 °C
PSA: 55.12
Vapor Pressure: 0.0±0.9 mmHg at 25°C

1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(trifluoromethyl)- Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1H-Pyrazole-5-carboxylic acid, 1-phenyl-3-(trifluoromethyl)- Pricemore >>

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